Cas no 1806060-54-7 (6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride)

• Product Name: 6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride
• CAS No: 1806060-54-7
• MF: C₈H₅BrClNO₂S
• MW: 294.552798986435
• CID: 4789443
• Update Time: 2025-06-11

6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO2S/c1-5-2-3-7(9)8(6(5)4-11)14(10,12)13/h2-3H,1H3
• InChI Key： UCBSYHQZKHVYSJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(C#N)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride

Introduction to 6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride (CAS No. 1806060-54-7)

6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride, identified by its CAS number 1806060-54-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a bromine substituent, a cyano group, and a methyl group attached to a benzenesulfonyl chloride moiety, make it a versatile building block for medicinal chemists.

The benzenesulfonyl chloride functional group is particularly noteworthy due to its reactivity in forming sulfonamide derivatives, which are prevalent in many drugs. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the cyano group can participate in various transformations, including nucleophilic addition reactions, which are essential for diversifying the chemical library of potential drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. 6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride has emerged as a valuable scaffold in this endeavor. For instance, studies have demonstrated its utility in generating sulfonamide-based inhibitors that modulate enzyme activity. These inhibitors have shown promise in preclinical models for treating conditions such as cancer and inflammatory diseases. The ability to derivatize this compound into more sophisticated molecules underscores its importance as a pharmacophore.

The pharmaceutical industry has increasingly leveraged this compound to explore novel drug mechanisms. Researchers have utilized 6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride to synthesize analogs with enhanced binding affinity and selectivity towards disease-causing targets. The benzenesulfonyl chloride moiety facilitates the introduction of polar interactions, which are critical for optimizing drug-receptor interactions. Furthermore, the cyano group can be further modified to introduce additional electronic or steric effects, fine-tuning the pharmacological properties of the final product.

Advances in computational chemistry have also played a pivotal role in understanding the potential of 6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride. Molecular modeling studies have revealed insights into how structural modifications can influence biological activity. These predictions guide experimental efforts, allowing researchers to design more effective derivatives with minimal trial-and-error approaches. Such computational strategies are becoming indispensable in modern drug discovery pipelines.

Another exciting application of this compound lies in its role as a precursor for materials science research. Beyond pharmaceuticals, 6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride has been explored in the synthesis of advanced polymers and coatings. The sulfonamide linkages formed from its derivatives contribute to enhanced material properties such as thermal stability and mechanical strength. This dual utility highlights the broad applicability of this intermediate across multiple scientific disciplines.

The synthesis of 6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride itself is an intricate process that requires precise control over reaction conditions. Typically, it involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of the bromine atom often employs halogenation techniques under controlled conditions to ensure regioselectivity. Subsequent functionalization with cyano and methyl groups further refines the molecular framework.

In conclusion, 6-Bromo-2-cyano-3-methylbenzenesulfonyl chloride (CAS No. 1806060-54-7) is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its structural versatility allows for the creation of diverse derivatives with tailored biological activities, making it an indispensable tool for medicinal chemists and material scientists alike. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of scientific innovation.